Cas no 1193-34-6 (2,2,3,4-Tetramethylcyclobutan-1-one)

2,2,3,4-Tetramethylcyclobutan-1-one structure
1193-34-6 structure
Product Name:2,2,3,4-Tetramethylcyclobutan-1-one
CAS No:1193-34-6
MF:C8H14O
MW:126.196162700653
CID:2170707
PubChem ID:550812
Update Time:2024-02-27

2,2,3,4-Tetramethylcyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2,2,3,4-Tetramethylcyclobutanone
    • 2,2,3,4-Tetramethyl-1-cyclobutanone
    • 2,2,3,4-tetramethylcyclobutan-1-one
    • 2,2,3,4-Tetramethylcyclobutan-1-one
    • Inchi: 1S/C8H14O/c1-5-6(2)8(3,4)7(5)9/h5-6H,1-4H3
    • InChI Key: PVXWXVPUCQYBGD-UHFFFAOYSA-N
    • SMILES: O=C1C(C)C(C)C1(C)C

Computed Properties

  • Exact Mass: 126.104465066g/mol
  • Monoisotopic Mass: 126.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2
  • Topological Polar Surface Area: 17.1
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